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Compound of Interest

Compound Name: Diisopropyl terephthalate

Cat. No.: B1594509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Diisopropyl terephthalate (DIPT), a

terephthalate-based plasticizer, with two commonly used ortho-phthalate plasticizers, Dioctyl

Phthalate (DOP) and Diisononyl Phthalate (DINP). The information presented is intended to

assist in the evaluation of these plasticizers for various applications, with a focus on

performance, safety, and regulatory considerations.

Chemical Structure and Classification
The fundamental difference between DIPT and the phthalate plasticizers DOP and DINP lies in

their chemical structure. DIPT is a terephthalate, meaning the ester groups are attached to the

benzene ring in the para (1,4) position. In contrast, DOP and DINP are ortho-phthalates, with

the ester groups in the ortho (1,2) position. This structural variance significantly influences their

physical and toxicological properties.

Diisopropyl terephthalate (DIPT): A diester of terephthalic acid and isopropanol.

Dioctyl Phthalate (DOP) / Di(2-ethylhexyl) phthalate (DEHP): A diester of phthalic acid and 2-

ethylhexanol. It is a low molecular weight (LMW) ortho-phthalate.[1]

Diisononyl Phthalate (DINP): A diester of phthalic acid and isononyl alcohol. It is a high

molecular weight (HMW) ortho-phthalate.[1]
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Performance Comparison
The performance of a plasticizer is critical for its application in flexible Polyvinyl Chloride (PVC)

and other polymers. Key performance indicators include plasticizing efficiency, migration

resistance, thermal stability, and mechanical properties imparted to the polymer.

While direct, comprehensive comparative studies detailing the performance of DIPT against

DOP and DINP are limited in publicly available literature, general characteristics of

terephthalates versus ortho-phthalates can be used for a qualitative assessment. Dioctyl

terephthalate (DOTP), a close structural analog of DIPT, is often used as a benchmark for non-

phthalate plasticizer performance.

General Performance Characteristics:

Property

Diisopropyl
Terephthalate
(DIPT) (inferred
from Terephthalate
data)

Dioctyl Phthalate
(DOP)

Diisononyl
Phthalate (DINP)

Plasticizing Efficiency Good Excellent
Good, slightly lower

than DOP[2]

Volatility Low[3] High[4] Lower than DOP[4]

Migration Resistance High Low[1] Higher than DOP[2][4]

Thermal Stability High Moderate Good

Low-Temperature

Flexibility
Good Excellent Good

Data Summary of Key Performance Metrics:

Due to the limited availability of direct comparative data for DIPT, the following tables provide a

summary of typical performance data for DOP and DINP, along with general expectations for

terephthalates like DIPT based on available information for similar molecules like DOTP.

Table 1: Mechanical Properties of Plasticized PVC (Typical Values)
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Property
Test
Method

Unplasticiz
ed PVC

PVC + DOP
(40 phr)

PVC + DINP
(40 phr)

PVC + DIPT
(40 phr)

Tensile

Strength

(MPa)

ASTM D638 ~52[5] ~15-25 ~20-30
Data not

available

Elongation at

Break (%)
ASTM D638 <10 ~250-400 ~300-450

Data not

available

Shore A

Hardness
ASTM D2240 ~100 ~70-85 ~75-90

Data not

available

Table 2: Migration and Volatility of Plasticizers

Property Test Method DOP DINP
DIPT
(Expected)

Volatility (Weight

Loss, %)

(e.g., 7 days at

100°C)
High Lower than DOP Low

Migration into

Hexane (%)

Solvent

Extraction
High Lower than DOP Low

Migration into

Water (%)

Solvent

Extraction
Low Low Low

Table 3: Thermal Properties of Plasticized PVC

Property Test Method PVC + DOP PVC + DINP
PVC + DIPT
(Expected)

Glass Transition

Temp. (Tg, °C)
DSC/DMA

Significantly

Reduced
Reduced

Significantly

Reduced

Decomposition

Temp. (°C)
TGA ~250-350 ~270-370 Higher than DOP
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Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of plasticizer

performance. Standardized test methods from organizations like ASTM International are widely

used in the industry.

Plasticizer Efficiency
Method: ASTM D2284 - Standard Test Method for Acidity of Formaldehyde Solutions. (Note: A

more relevant standard for plasticizer efficiency is ASTM D2288 which is not directly found but

related to testing physical properties). A common method to assess plasticizer efficiency is by

measuring the mechanical properties of the plasticized PVC.[6]

Protocol Outline:

Compounding: Prepare PVC formulations with varying concentrations of the plasticizer (e.g.,

30, 40, 50 parts per hundred of resin - phr).

Molding: Process the compounds into sheets of uniform thickness using a two-roll mill and a

compression molder.

Conditioning: Condition the molded sheets at a standard temperature and humidity (e.g.,

23°C and 50% RH for 24 hours).

Testing:

Tensile Properties (ASTM D638): Cut dumbbell-shaped specimens and measure tensile

strength, elongation at break, and modulus of elasticity using a universal testing machine.

Hardness (ASTM D2240): Measure the Shore A or D hardness of the conditioned sheets

using a durometer.

Migration Resistance
Migration of plasticizers can occur through volatilization (loss to air), exudation (migration to the

surface), and extraction (leaching into a contacting liquid or solid).

3.2.1. Volatility (Activated Carbon Method)
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Method: Based on ISO 177 and ASTM D1203.

Protocol Outline:

Sample Preparation: Cut circular discs of the plasticized PVC sheet of a defined diameter.

Initial Weighing: Accurately weigh the samples.

Exposure: Place the samples in a container with activated carbon and heat in an oven at a

specified temperature and duration (e.g., 70°C for 24 hours).

Final Weighing: After cooling, reweigh the samples. The weight loss is attributed to the

volatilization of the plasticizer.

3.2.2. Solvent Extraction

Method: Based on ASTM D1239.

Protocol Outline:

Sample Preparation: Cut specimens of the plasticized PVC sheet of known dimensions and

weight.

Immersion: Immerse the specimens in a specific solvent (e.g., hexane for fatty food

simulation, ethanol/water for aqueous simulation) in a sealed container.

Incubation: Keep the container at a controlled temperature for a defined period (e.g., 24

hours at 25°C).

Analysis:

Gravimetric: Remove the samples, dry them, and weigh to determine the weight loss due

to extraction.

Chromatographic: Analyze the solvent using Gas Chromatography-Mass Spectrometry

(GC-MS) to quantify the amount of migrated plasticizer.

Thermal Stability
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Method: Thermogravimetric Analysis (TGA).

Protocol Outline:

Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the plasticized

PVC material into a TGA crucible.

Heating Program: Heat the sample in a controlled atmosphere (e.g., nitrogen or air) at a

constant heating rate (e.g., 10°C/min) over a defined temperature range (e.g., 30°C to

600°C).[7]

Data Analysis: Record the weight loss as a function of temperature. The onset of

decomposition temperature and the temperature at specific weight loss percentages (e.g.,

5% or 10%) are used to evaluate thermal stability.

Toxicity and Endocrine Disruption Potential
The toxicological profile of plasticizers is a major consideration, particularly for applications in

medical devices, food contact materials, and consumer products. Phthalates, especially LMW

phthalates like DOP, have been identified as endocrine-disrupting chemicals (EDCs).[8]

DOP (DEHP):

Classified as a reproductive toxicant.[1]

Identified as an endocrine disruptor, with evidence of anti-androgenic effects.[8]

Its use is restricted in many applications, particularly in toys and childcare articles.[1]

DINP:

As an HMW phthalate, it is considered to have a better toxicological profile than DOP.[1]

However, concerns about its potential endocrine-disrupting effects remain, and its use is also

restricted in certain applications like toys and childcare articles.[3]

DIPT:
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As a terephthalate, DIPT is structurally different from ortho-phthalates and is generally

expected to have a more favorable toxicological profile. Terephthalates like DOTP are not

classified as endocrine disruptors and are considered safer alternatives to DOP.[9]

However, specific toxicological data for DIPT is limited in the public domain. Further research

and specific assessments are needed for a conclusive evaluation of its endocrine disruption

potential and overall safety.

Signaling Pathways in Phthalate Toxicity
Phthalate-induced toxicity is known to involve multiple cellular signaling pathways. Exposure to

certain phthalates can lead to oxidative stress, inflammation, and apoptosis. Key signaling

pathways implicated include:

Nuclear Factor erythroid 2-related factor 2 (Nrf2) pathway: Involved in the cellular response

to oxidative stress.[10][11]

Nuclear Factor-kappa B (NF-κB) pathway: A key regulator of inflammatory responses.[10]

[11]

Phosphatidylinositol-3-kinase (PI3K)/AKT pathway: Plays a crucial role in cell survival and

proliferation.[10][11]

Disruption of these pathways by phthalates can lead to a range of adverse health effects.

Mandatory Visualizations
Experimental Workflow for Plasticizer Performance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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